Cas no 4837-74-5 (2-(4-Methoxy-1H-indol-3-yl)acetonitrile)
4837-74-5 structure
Product Name:2-(4-Methoxy-1H-indol-3-yl)acetonitrile
CAS No:4837-74-5
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD09751226
CID:331761
PubChem ID:119406
Update Time:2025-04-19
2-(4-Methoxy-1H-indol-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methoxy-1H-indol-3-yl)acetonitrile
- (4-methoxy-1H-indol-3-yl)acetonitrile
- 1H-Indole-3-acetonitrile,4-methoxy-
- 4-METHOXYINDOLE-3-ACETONITRILE
- 1H-Indole-3-acetonitrile,4-methoxy
- 3-cyanomethyl-4-methoxyindole
- 4-methoxy-1H-indol-3-ylacetonitrile
- 4'-methoxyindol-3'-ylacetonitrile
- 4-methoxyindolyl-3-acetonitrile
- Arvelexin
- Arvelexine
- DTXSID90197498
- FT-0648592
- (4-Methoxy-1H-indol-3-yl)acetonitrile #
- AKOS006326907
- 2-(4-methoxy-1H-indol-3-yl)ethanenitrile
- 4-methoxy-indole-3-acetonitrile
- (4-methoxy-1H-indol-3-yl)-acetonitrile
- 4-Methoxy-1H-indole-3-acetonitrile
- 1H-Indole-3-acetonitrile, 4-methoxy-
- SCHEMBL2725123
- 1H-Indole, 4-methoxy-3-cyanomethyl-
- EN300-127765
- CHEMBL2063293
- SB15220
- A1-00707
- AMY15254
- (1H)Indole, 4-methoxy-3-cynanomethyl-
- 4837-74-5
- Z1198222836
- MFCD09751226
- AS-41706
- A827522
- CS-0308695
- GLXC-03273
-
- MDL： MFCD09751226
- Inchi： 1S/C11H10N2O/c1-14-10-4-2-3-9-11(10)8(5-6-12)7-13-9/h2-4,7,13H,5H2,1H3
- InChI Key： DHOVDDVYXBMXDM-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2=C1C(CC#N)=CN2
Computed Properties
- Exact Mass: 186.07900
- Monoisotopic Mass: 186.079313
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.8
- XLogP3: 1.7
Experimental Properties
- Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 141-142 ºC
- Boiling Point: 408.3°Cat760mmHg
- Flash Point: 200.7°C
- Refractive Index: 1.638
- Solubility: Very slightly soluble (0.52 g/l) (25 º C),
- PSA: 48.81000
- LogP: 2.24258
2-(4-Methoxy-1H-indol-3-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 121587-5g |
(4-Methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 5g |
$1760.00 | 2023-09-09 | ||
| Matrix Scientific | 121587-10g |
(4-Methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 10g |
$2560.00 | 2023-09-09 | ||
| Chemenu | CM147071-1g |
(4-Methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 95% | 1g |
$780 | 2024-07-16 | |
| TRC | M342300-10mg |
2-(4-methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 10mg |
$ 91.00 | 2023-09-07 | ||
| TRC | M342300-50mg |
2-(4-methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 50mg |
$ 270.00 | 2023-09-07 | ||
| TRC | M342300-100mg |
2-(4-methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 100mg |
$ 448.00 | 2023-09-07 | ||
| Chemenu | CM147071-1g |
(4-Methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 95% | 1g |
$660 | 2021-08-05 | |
| Alichem | A199000442-1g |
4-Methoxyindole-3-acetonitrile |
4837-74-5 | 98% | 1g |
$873.94 | 2023-09-01 | |
| Alichem | A199000442-10g |
4-Methoxyindole-3-acetonitrile |
4837-74-5 | 98% | 10g |
$3686.73 | 2023-09-01 | |
| Enamine | EN300-127765-0.05g |
2-(4-methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 95% | 0.05g |
$227.0 | 2023-05-01 |
2-(4-Methoxy-1H-indol-3-yl)acetonitrile Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4837-74-5 (2-(4-Methoxy-1H-indol-3-yl)acetonitrile) Related Products
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